Cas no 202003-08-5 (1H-1,2,3-Triazole-4-carbonitrile, 1-[(4-cyanophenyl)methyl]-)

• Product Name: 1H-1,2,3-Triazole-4-carbonitrile, 1-[(4-cyanophenyl)methyl]-
• CAS No: 202003-08-5
• MF: C₁₁H₇N₅
• MW: 209.206780672073
• CID: 3887065
• PubChem ID: 21711803
• Update Time: 2025-04-22

1H-1,2,3-Triazole-4-carbonitrile, 1-[(4-cyanophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carbonitrile, 1-[(4-cyanophenyl)methyl]-
• 202003-08-5
• DTXSID501191560
• UPMWYZJULIMDDP-UHFFFAOYSA-N
• 1-[(4-Cyanophenyl)methyl]-1H-1,2,3-triazole-4-carbonitrile
• 4-Cyano-1-(4-cyanobenzyl)-1H-1,2,3-triazole
• SCHEMBL7472104

• Inchi： 1S/C11H7N5/c12-5-9-1-3-10(4-2-9)7-16-8-11(6-13)14-15-16/h1-4,8H,7H2
• InChI Key： UPMWYZJULIMDDP-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)N=N1)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 209.07014524Da
• Monoisotopic Mass: 209.07014524Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.3Ų